Cas no 1595732-05-0 (3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane)

• Product name: 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane
• CAS No: 1595732-05-0
• MF: C₁₂H₁₅IO₃
• MW: 334.150176286697
• CID: 6039758
• PubChem ID: 102607636

3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane Chemical and Physical Properties

Names and Identifiers

• 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane
• 3-[2-iodo-1-(4-methoxyphenyl)ethoxy]oxetane
• 1595732-05-0
• EN300-1134655

• Inchi： 1S/C12H15IO3/c1-14-10-4-2-9(3-5-10)12(6-13)16-11-7-15-8-11/h2-5,11-12H,6-8H2,1H3
• InChI Key： FHLOPDRUCFOVAS-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)OC)OC1COC1

Computed Properties

• Exact Mass: 334.00659g/mol
• Monoisotopic Mass: 334.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Additional information on 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane

Comprehensive Overview of 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane (CAS No. 1595732-05-0)

The compound 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane (CAS No. 1595732-05-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an oxetane ring and an iodo-substituted ethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its 4-methoxyphenyl moiety can enhance binding affinity to target proteins.

In recent years, the demand for heterocyclic compounds like 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane has surged due to their role in developing novel therapeutics. The oxetane ring, in particular, is a hotspot in medicinal chemistry because of its ability to improve metabolic stability and solubility. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug candidates. As such, this compound is frequently discussed in forums focusing on small molecule drug design and structure-activity relationships.

Another area where 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane shows promise is in the field of functional materials. Its iodo substituent offers a reactive handle for further modifications, making it a versatile building block for polymers or coatings. This has led to increased searches for terms like "oxetane derivatives in material science" and "iodo-functionalized intermediates." The compound's stability under various conditions also makes it a candidate for high-performance applications.

From a synthetic chemistry perspective, the preparation of 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane often involves multi-step reactions, including etherification and halogenation. Researchers frequently inquire about "optimized synthesis routes for oxetane derivatives" or "selective iodination techniques," reflecting the compound's technical complexity. Its CAS No. 1595732-05-0 is a critical identifier in chemical databases, ensuring accurate retrieval for patent reviews or regulatory compliance.

Environmental and safety considerations are also part of the discourse around 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane. While not classified as hazardous, proper handling protocols are emphasized in literature, aligning with the broader industry shift toward green chemistry. Searches for "sustainable synthesis of iodinated compounds" highlight this trend. The compound's potential biodegradability and low toxicity profile further contribute to its appeal in eco-conscious research.

In summary, 3-2-iodo-1-(4-methoxyphenyl)ethoxyoxetane (CAS No. 1595732-05-0) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its structural features, such as the oxetane ring and iodo substitution, make it a subject of ongoing research and a frequent query in scientific databases. As the demand for innovative heterocyclic scaffolds grows, this compound is poised to remain a key player in advanced chemical development.